Cas no 1312454-56-0 (6-Oxopiperidin-3-yl benzenesulfonate)

• Product Name: 6-Oxopiperidin-3-yl benzenesulfonate
• CAS No: 1312454-56-0
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 2153586
• Update Time: 2023-08-05

6-Oxopiperidin-3-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 6-oxopiperidin-3-yl benzenesulfonate
• 6-Oxopiperidin-3-yl benzenesulfonate

• Inchi： 1S/C11H13NO4S/c13-11-7-6-9(8-12-11)16-17(14,15)10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,12,13)
• InChI Key： UTKCWWLBBBJBEJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1CNC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Topological Polar Surface Area: 80.8